Cas no 1484049-63-9 (5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1484049-63-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6165090
• PubChem ID: 82392676
• Update Time: 2025-05-20

5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1484049-63-9
• EN300-1154720
• 5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C12H16N2O2/c1-9-3-2-4-10(7-9)14-8-11(5-6-13)16-12(14)15/h2-4,7,11H,5-6,8,13H2,1H3
• InChI Key： IJYHWWHQOVRBIQ-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=C(C)C=2)CC1CCN)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1484049-63-9)

5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its versatile applications in drug development and molecular recognition. The CAS number 1484049-63-9 serves as a unique identifier, ensuring precise classification and reference within scientific literature and industrial applications.

The molecular structure of 5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one incorporates a 5-membered oxygen-containing heterocycle, which is a hallmark of many bioactive molecules. The presence of both amino and phenyl substituents enhances its potential for interaction with biological targets, making it a valuable scaffold for medicinal chemists. Specifically, the (2-aminoethyl) group provides a nucleophilic site for further functionalization, while the (3-methylphenyl) moiety introduces hydrophobicity and tunable electronic properties.

In recent years, oxazolidinones have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question has shown promise in preliminary screenings as a potential lead molecule for developing novel therapeutic agents. Its ability to form stable complexes with biological targets makes it an attractive candidate for structure-based drug design. Furthermore, the flexibility of the oxazolidinone ring allows for conformational adaptability, which is crucial for effective binding to protein targets.

Advances in computational chemistry have enabled the rapid design and optimization of molecules like 5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one. Molecular docking studies have revealed its potential binding affinity to various enzymes and receptors implicated in human diseases. Notably, research has highlighted its interaction with enzymes involved in DNA replication and repair, suggesting its utility in developing targeted therapies for cancer. The (3-methylphenyl) group, in particular, has been identified as a key determinant of binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it feasible to produce sufficient quantities for both research and commercial purposes. The use of catalytic systems has further streamlined the synthesis, reducing waste and improving sustainability.

From a pharmacological perspective, 5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one exhibits interesting pharmacokinetic properties. Its moderate solubility in water and lipids suggests potential for oral administration, while its stability under physiological conditions enhances bioavailability. Preclinical studies are ongoing to evaluate its toxicity profile and optimal dosing regimens. These studies are critical for advancing towards clinical trials and eventual therapeutic use.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, it has shown promise in material science applications due to its ability to form coordination complexes with metal ions. These complexes exhibit interesting catalytic activities and can be used in various industrial processes.

Recent breakthroughs in biotechnology have opened new avenues for utilizing 5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one in drug delivery systems. Nanotechnology-based approaches have been explored to enhance its bioavailability and targeted delivery to specific tissues or cells. Such innovations could significantly improve therapeutic efficacy while minimizing side effects.

The regulatory landscape surrounding this compound is evolving as new research emerges. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs or materials derived from it. However, the growing body of evidence supporting its potential benefits is likely to expedite this process.

In conclusion, 5-(2-Aminoethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1484049-63-9) is a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further research and development. As scientific understanding advances, so too will the possibilities for harnessing this molecule's potential benefits.